Cas no 62314-83-4 (Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-)

Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- structure
62314-83-4 structure
Product Name:Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
CAS No:62314-83-4
MF:C5H7N3OS2
MW:189.25857758522
CID:449629
PubChem ID:14454295
Update Time:2025-11-04

Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
    • N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)propanamide
    • N-(5-Sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)propanamide
    • N-(5-SULFANYL-1,3,4-THIADIAZOL-2-YL)PROPANAMIDE
    • SCHEMBL11559131
    • EN300-6767562
    • DTXSID90560502
    • 62314-83-4
    • Z86525649
    • XELFBHWGNQVNQG-UHFFFAOYSA-N
    • 2-propionamido-5-mercapto-1,3,4-thiadiazole
    • Inchi： 1S/C5H7N3OS2/c1-2-3(9)6-4-7-8-5(10)11-4/h2H2,1H3,(H,8,10)(H,6,7,9)
    • InChI Key： XELFBHWGNQVNQG-UHFFFAOYSA-N
    • SMILES： S1C(NN=C1NC(CC)=O)=S

Computed Properties

  • Exact Mass: 189.00321
  • Monoisotopic Mass: 189.00305420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 53.49

Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6767562-0.05g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
0.05g
 $66.0 2023-07-09
Enamine
EN300-6767562-0.1g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
0.1g
 $98.0 2023-07-09
Enamine
EN300-6767562-0.25g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
0.25g
 $142.0 2023-07-09
Enamine
EN300-6767562-0.5g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
0.5g
 $271.0 2023-07-09
Enamine
EN300-6767562-1.0g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
1.0g
 $371.0 2023-07-09
Enamine
EN300-6767562-2.5g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
2.5g
 $726.0 2023-07-09
Enamine
EN300-6767562-5.0g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
5.0g
 $1075.0 2023-07-09
Enamine
EN300-6767562-10.0g
N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)propanamide
 62314-83-4 95%
10.0g
 $1593.0 2023-07-09
1PlusChem
1P01GQUK-50mg
Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
 62314-83-4 95%
50mg
 $140.00 2024-04-22
1PlusChem
1P01GQUK-100mg
Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
 62314-83-4 95%
100mg
 $178.00 2024-04-22

Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Related Literature

Related Categories

62314-83-4 (Propanamide, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd